1-(3-ethoxypropanoyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 3-ethoxy-1-[4-(4-nitrophenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C15H21N3O4/c1-2-22-12-7-15(19)17-10-8-16(9-11-17)13-3-5-14(6-4-13)18(20)21/h3-6H,2,7-12H2,1H3
• InChI Key: QCZCONSCUMZMIS-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H21N3O4
• Molecular Weight: 307.34 g/mol

Description

1-(3-ethoxypropanoyl)-4-(4-nitrophenyl)piperazine, commonly known as ENPP, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the piperazine class of compounds and is widely used in the field of medicinal chemistry due to its diverse pharmacological properties.

Mechanism of Action

ENPP exerts its pharmacological effects by modulating the activity of various neurotransmitters in the central nervous system. It has been found to act as an antagonist of the 5-HT2A receptor, which is involved in the regulation of mood and anxiety. Additionally, ENPP has been found to increase the release of dopamine and norepinephrine, which are involved in the regulation of mood, motivation, and attention.
Biochemical and Physiological Effects
ENPP has been found to exhibit a wide range of biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. Moreover, ENPP has been found to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of cognitive function.

Advantages and Limitations for Lab Experiments

ENPP has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. Moreover, ENPP has been found to exhibit potent pharmacological effects and can be used in a wide range of studies. However, there are also some limitations to the use of ENPP in lab experiments. It is highly reactive and can be difficult to handle. Moreover, it has not been extensively studied for its potential toxicity and long-term effects.

Future Directions

There are several future directions for research on ENPP. One potential area of research is the development of novel drugs based on the structure of ENPP. Moreover, further studies are needed to investigate the potential toxicity and long-term effects of ENPP. Additionally, studies are needed to investigate the potential applications of ENPP in the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

ENPP has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of pharmacological properties, including antipsychotic, anticonvulsant, and anxiolytic effects. Moreover, ENPP has been found to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase.